Cas no 223487-53-4 (1-Bromobutane-2,2,3,3,4,4,4-d7)

• Product Name: 1-Bromobutane-2,2,3,3,4,4,4-d7
• CAS No: 223487-53-4
• MF: C₄H₉Br
• MW: 144.0613925457
• CID: 1065937
• Update Time: 2023-08-02

1-Bromobutane-2,2,3,3,4,4,4-d7 Chemical and Physical Properties

Names and Identifiers

• 1-Bromobutane-2,2,3,3,4,4,4-d7
• 1-bromo-1,1,2,2,3,3,4-heptadeuteriobutane

• Inchi： 1S/C4H9Br/c1-2-3-4-5/h2-4H2,1H3/i1D,2D2,3D2,4D2
• InChI Key： MPPPKRYCTPRNTB-XCTXKSJXSA-N
• SMILES： BrC([2H])([2H])C([2H])([2H])C([2H])([2H])C[2H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 13.1
• XLogP3: 2.8
• Topological Polar Surface Area: 0